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Introduction
n-Pentacosane (C25H52) is a long-chain saturated hydrocarbon, an alkane with 25 carbon

atoms.[1] It is a waxy, colorless solid at room temperature and is a natural constituent of many

plant waxes, including those from coconuts, avocados, and ginkgo nuts.[1][2] As a well-defined,

high-purity long-chain alkane, n-pentacosane serves as a valuable reference standard in

analytical chemistry, particularly in gas chromatography (GC) and mass spectrometry (MS).[1]

Its hydrophobic nature also lends it to applications in the development of water-resistant

coatings and membranes.[1] Furthermore, its potential use in drug delivery systems, such as in

the formation of nanoparticles or liposomes to enhance drug solubility and controlled release, is

an area of emerging research.[1] This technical guide provides a comprehensive overview of

the core physicochemical properties of n-pentacosane, complete with experimental protocols

and data presented for ease of reference.

Physicochemical Properties
The key physicochemical properties of n-pentacosane are summarized in the tables below.

These properties are crucial for understanding its behavior in various chemical and biological

systems, informing its application in research and development.
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Property Value Reference

Molecular Formula C25H52 [1][3]

Molecular Weight 352.68 g/mol [1][4]

Appearance
White, waxy solid; colorless

solid at ambient conditions
[1][5][6]

Melting Point 53-56 °C (lit.) [1][7][3][8]

Boiling Point
401.9 °C at 760 mmHg; 169-

170 °C at 0.05 mmHg (lit.)
[1][3][8]

Density
0.778 g/cm³; 0.812 g/cm³ at 20

°C
[3][5][8][9]

Flash Point >110 °C (>230 °F) [7][3][5][6][8]

Solubility and Partitioning
Property Value Reference

Water Solubility Practically insoluble [1][2]

Solubility in Organic Solvents
Soluble in benzene,

chloroform, and toluene
[1][3][5][9]

LogP (Octanol-Water Partition

Coefficient)
9.99850 - 13.1 [1][7][9]
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Property Value Reference

Refractive Index 1.4380 [3][5][8][10]

Vapor Pressure
1.51 x 10⁻⁶ mmHg at 25 °C

(extrapolated)
[7][9]

Enthalpy of Fusion 55.53 kJ/mol [4]

Standard Gibbs Free Energy

of Formation
159.62 kJ/mol [4]

Enthalpy of Formation at

Standard Conditions (gas)
-559.33 kJ/mol [4]

Experimental Protocols
The following are generalized, detailed methodologies for the determination of key

physicochemical properties of solid organic compounds like n-pentacosane.

Determination of Melting Point (Capillary Method)
Objective: To determine the temperature range over which the solid n-pentacosane transitions

to a liquid.

Apparatus: Melting point apparatus, capillary tubes (sealed at one end), thermometer, mortar

and pestle.

Procedure:

Ensure the n-pentacosane sample is dry and finely powdered using a mortar and pestle.

Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed

end of the tube on a hard surface.[11]

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a moderate rate until the temperature is about 15-20°C below the expected

melting point of n-pentacosane.
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Decrease the heating rate to approximately 1-2°C per minute to allow for accurate

observation.

Record the temperature at which the first drop of liquid appears (the onset of melting).

Record the temperature at which the entire sample has completely melted.

The melting point is reported as the range between these two temperatures.[12]

Determination of Boiling Point at Reduced Pressure
Objective: To determine the boiling point of n-pentacosane at a reduced pressure, which is

necessary due to its high boiling point at atmospheric pressure.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, vacuum source,

manometer, heating mantle.

Procedure:

Place a sample of n-pentacosane in the distillation flask along with boiling chips.

Assemble the distillation apparatus, ensuring all joints are properly sealed.

Connect the apparatus to a vacuum source and a manometer.

Evacuate the system to the desired pressure (e.g., 0.05 mmHg).

Begin heating the distillation flask gently with the heating mantle.

Observe the temperature on the thermometer. The boiling point is the temperature at which

the liquid is actively boiling and the vapor is condensing on the thermometer bulb, resulting

in a stable temperature reading.[7]

Record the stable temperature and the corresponding pressure from the manometer.

Determination of Density (Volume Displacement Method)
Objective: To determine the density of solid n-pentacosane.
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Apparatus: Analytical balance, graduated cylinder, a liquid in which n-pentacosane is insoluble

(e.g., water).

Procedure:

Weigh a sample of solid n-pentacosane using an analytical balance to determine its mass.

Fill a graduated cylinder with a known volume of the displacement liquid.

Carefully place the weighed n-pentacosane sample into the graduated cylinder, ensuring it

is fully submerged and no liquid is splashed out.

Record the new volume of the liquid in the graduated cylinder.

The volume of the n-pentacosane sample is the difference between the final and initial liquid

volumes.

Calculate the density by dividing the mass of the sample by its volume.[4][13]

Determination of Solubility
Objective: To qualitatively determine the solubility of n-pentacosane in various solvents.

Apparatus: Test tubes, spatula, various solvents (e.g., water, ethanol, benzene, chloroform).

Procedure:

Place a small, accurately measured amount of n-pentacosane (e.g., 10 mg) into a test tube.

Add a small volume of the solvent to be tested (e.g., 1 mL).

Vigorously shake the test tube for a set period (e.g., 1 minute).

Visually inspect the mixture to see if the solid has dissolved. The absence of visible solid

particles indicates solubility.[14]

If the substance appears to be soluble, gradually add more solute to determine the

approximate saturation point.
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Record the solubility as soluble, partially soluble, or insoluble for each solvent.

Visualizations
The following diagrams illustrate the experimental workflow for characterizing the

physicochemical properties of n-pentacosane and the logical relationships between these

properties.

Sample Preparation

Property Determination

Data Analysis and Reporting

Obtain n-Pentacosane Sample

Purification (if necessary)

Characterization of Purity (e.g., GC-MS)
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Caption: Experimental workflow for physicochemical characterization.
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Caption: Relationships between physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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